Cas no 2413901-22-9 (tert-butyl N-{4-(2-hydroxyethyl)sulfanyl-2-methylphenyl}carbamate)

• Product Name: tert-butyl N-{4-(2-hydroxyethyl)sulfanyl-2-methylphenyl}carbamate
• CAS No: 2413901-22-9
• MF: C₁₄H₂₁NO₃S
• MW: 283.386442899704
• CID: 5675987
• PubChem ID: 165770519
• Update Time: 2025-07-21

tert-butyl N-{4-(2-hydroxyethyl)sulfanyl-2-methylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-[(2-hydroxyethyl)sulfanyl]-2-methylphenyl}carbamate
• EN300-26665581
• 2413901-22-9
• tert-butyl N-{4-(2-hydroxyethyl)sulfanyl-2-methylphenyl}carbamate

• Inchi： 1S/C14H21NO3S/c1-10-9-11(19-8-7-16)5-6-12(10)15-13(17)18-14(2,3)4/h5-6,9,16H,7-8H2,1-4H3,(H,15,17)
• InChI Key： OYZQUHYNYKEHEP-UHFFFAOYSA-N
• SMILES： S(CCO)C1C=CC(=C(C)C=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 283.12421471g/mol
• Monoisotopic Mass: 283.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 83.9Ų

Additional information on tert-butyl N-{4-(2-hydroxyethyl)sulfanyl-2-methylphenyl}carbamate

Professional Introduction to Tert-butyl N-{4-(2-hydroxyethyl)sulfanyl-2-methylphenyl}carbamate (CAS No. 2413901-22-9)

Tert-butyl N-{4-(2-hydroxyethyl)sulfanyl-2-methylphenyl}carbamate, a compound with the CAS number 2413901-22-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of carbamates and has garnered considerable attention due to its unique structural and functional properties. The presence of a tert-butyl group and a sulfanyl-substituted aromatic ring in its molecular structure contributes to its distinct chemical behavior and potential applications in drug development.

The molecular formula of Tert-butyl N-{4-(2-hydroxyethyl)sulfanyl-2-methylphenyl}carbamate is C₁₄H₂₁NOS₂, reflecting its complex and multifaceted nature. The compound's synthesis involves the reaction between 4-(2-hydroxyethyl)sulfanyl-2-methylphenol and tert-butyl carbamate, a process that requires precise control over reaction conditions to ensure high yield and purity. The synthesis pathway is critical in determining the compound's pharmacological properties, making it a subject of extensive research in medicinal chemistry.

In recent years, there has been growing interest in carbamate derivatives due to their potential as bioactive molecules. Carbamates are known for their ability to act as intermediates in the synthesis of various pharmaceuticals, including herbicides, fungicides, and even therapeutic agents. The specific structure of Tert-butyl N-{4-(2-hydroxyethyl)sulfanyl-2-methylphenyl}carbamate makes it an attractive candidate for further exploration in drug discovery.

The sulfanyl group in the molecule is particularly noteworthy, as it introduces a polar region that can interact with biological targets. This feature is crucial for designing molecules that can effectively bind to specific receptors or enzymes in the body. The hydrophilic nature of the sulfanyl group enhances the compound's solubility in water, which is essential for its absorption and distribution within biological systems.

Recent studies have highlighted the role of sulfanyl-containing compounds in modulating various biological pathways. For instance, derivatives of sulfanyl compounds have been shown to exhibit anti-inflammatory, antioxidant, and antimicrobial properties. The structural features of Tert-butyl N-{4-(2-hydroxyethyl)sulfanyl-2-methylphenyl}carbamate suggest that it may share some of these beneficial effects, making it a promising candidate for therapeutic applications.

The tert-butyl group in the compound's structure contributes to its stability and lipophilicity. This balance between hydrophilic and lipophilic characteristics is often desirable in drug design, as it can enhance the compound's ability to cross cell membranes and reach its target sites effectively. The tert-butyl group also helps to stabilize the carbamate moiety, preventing unwanted degradation during storage or biological processing.

In terms of pharmacological activity, Tert-butyl N-{4-(2-hydroxyethyl)sulfanyl-2-methylphenyl}carbamate has shown potential as an intermediate in the synthesis of more complex molecules with targeted therapeutic effects. Researchers are exploring its use in developing novel drugs for conditions such as cancer, neurodegenerative diseases, and inflammatory disorders. The compound's ability to interact with multiple biological targets makes it a versatile tool for drug discovery.

The synthesis and characterization of this compound have been subjects of numerous scientific publications. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to elucidate its structure and understand its chemical behavior. These studies have provided valuable insights into the compound's reactivity and potential applications.

The development of new pharmaceuticals often involves extensive screening processes to identify compounds with desirable pharmacological properties. Tert-butyl N-{4-(2-hydroxyethyl)sulfanyl-2-methylphenyl}carbamate has been subjected to various screening assays to evaluate its potential as a lead compound. These assays include enzyme inhibition studies, cell-based assays, and animal models to assess its efficacy and safety profile.

The sulfanyl group's role in modulating biological pathways has been particularly intriguing for researchers. Sulfanyl compounds have been reported to interact with enzymes such as kinases and phosphodiesterases, which are involved in critical cellular processes. By targeting these enzymes, Tert-butyl N-{4-(2-hydroxyethyl)sulfanyl-2-methylphenyl}carbamate may offer a novel approach to treating diseases associated with dysregulation of these pathways.

The lipophilicity imparted by the tert-butyl group also plays a significant role in determining the compound's pharmacokinetic properties. Lipophilic compounds tend to have better oral bioavailability, meaning they can be effectively absorbed after administration through the gastrointestinal tract. This characteristic makes Tert-butyl N-{4-(2-hydroxyethyl)sulfanyl-2-methylphenyl}carbamate a promising candidate for oral therapeutic formulations.

In conclusion, Tert-butyl N-{4-(2-hydroxyethyl)sulfanyl-2-methylphenyl}carbamate (CAS No. 2413901-22-9) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features, including the presence of both sulfanyl and tert-butyl groups, contribute to its distinct chemical behavior and make it an attractive candidate for further research. The growing body of evidence supporting the use of sulfanyl-containing compounds in drug development underscores the importance of exploring this molecule's therapeutic potential.